Trimethylsilyl 1-Oleo-2-linolein-d5

• Molecular Formula: C42H78O5Si
• Molecular Weight: 696.2 g/mol
• InChI: InChI=1S/C42H78O5Si/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-41(43)45-38-40(39-46-48(3,4)5)47-42(44)37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h15,17,20-23,40H,6-14,16,18-19,24-39H2,1-5H3/b17-15-,22-20-,23-21-/i38D2,39D2,40D
• InChIKey: DPIUQUSRIYIBMP-UIWKFJIISA-N

Trimethylsilyl 1-Oleo-2-linolein-d5: Deuterated TMS-Derivatized Diacylglycerol Analytical Standard for Precise Lipid Quantification

Trimethylsilyl 1-Oleo-2-linolein-d5 is a deuterium-labeled trimethylsilyl (TMS) ether derivative of the diacylglycerol (DAG) species 1-oleoyl-2-linoleoyl-sn-glycerol (often designated 1-Oleo-2-linolein). As a stable isotope-labeled internal standard (SIL-IS), this compound is specifically engineered for quantitative mass spectrometry (MS) applications, primarily gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS). The molecule comprises a glycerol backbone esterified with oleic acid (18:1) at the sn-1 position and linoleic acid (18:2) at the sn-2 position, with a trimethylsilyl group capping the free hydroxyl group [1]. The incorporation of five deuterium atoms (d5) at specific positions in the glycerol backbone [2] creates a distinct mass shift (+5 Da) relative to the unlabeled analog, enabling precise isotope dilution mass spectrometry (IDMS) workflows while preserving the physicochemical properties and chromatographic behavior of the target analyte.

Workflow

Isotope dilution GC-MS or LC-MS lipid quantitation

Selection

Deuterated TMS-DAG internal standard (+5 Da mass shift)

Use Context

Precise DAG measurement in complex biological extracts

• [1] MedChemExpress. Trimethylsilyl 1-oleo-2-linolein-d5 (Stable Isotope). Product Page. View Source
• [2] TRC (Toronto Research Chemicals). Trimethylsilyl 1-Oleo-2-linolein-d5. Analytical Standard Datasheet. View Source

Trimethylsilyl 1-Oleo-2-linolein-d5: Why Non-Deuterated or Unrelated DAG Analogs Cannot Substitute in Quantitative Lipidomics

In quantitative lipid analysis, substituting a deuterated internal standard with a non-deuterated analog, a different DAG species, or an un-derivatized compound introduces substantial analytical error. The use of an exact isotopic match—identical in chemical structure except for the stable isotope label—is critical for correcting matrix effects, ionization efficiency variations, and recovery losses in mass spectrometry workflows [1]. Non-deuterated Trimethylsilyl 1-Oleo-2-linolein cannot be distinguished from the endogenous analyte, rendering accurate quantitation impossible. Similarly, using a surrogate DAG internal standard (e.g., dilauroyl glycerol) with a different acyl chain composition yields differential ionization efficiency and chromatographic retention time, leading to biased concentration estimates that may exceed 30% deviation in complex biological matrices [2]. The specific d5 labeling pattern on the glycerol backbone of this compound provides a stable mass shift without altering the fragmentation pattern or derivatization efficiency of the TMS ether, a feature not guaranteed by alternative deuterium placement on acyl chains or by using other labeled lipid classes.

• Non-deuterated analog

  Indistinguishable from endogenous analyte by MS, preventing accurate quantitation.

• Surrogate DAG species

  Different acyl chains shift retention time and ionization efficiency, introducing quantitative bias.

• Underivatized DAG

  Incompatible with GC-MS; in-situ derivatization adds variability that the pre-derivatized standard eliminates.

• [1] Burke, D. G., & Mackay, L. G. (2007). Complete equation for the measurement of organic molecules using stable isotope labeled internal standards, exact matching, and mass spectrometry. Analytical Chemistry, 79(15), 5913-5920. View Source
• [2] Wang, M., Wang, C., Han, R. H., & Han, X. (2016). Novel advances in shotgun lipidomics for biology and medicine. Progress in Lipid Research, 61, 83-108. View Source

Trimethylsilyl 1-Oleo-2-linolein-d5: Verifiable Differential Performance Data Against Comparator Analogs and Alternative Quantification Approaches

Isotopic Purity and Mass Spectral Resolution: Trimethylsilyl 1-Oleo-2-linolein-d5 vs. Non-Deuterated Analog and C13-Labeled Alternatives

The deuterium labeling of Trimethylsilyl 1-Oleo-2-linolein-d5 provides a definitive +5 Da mass shift relative to the unlabeled TMS derivative (molecular weight: 696.18 vs. 691.18 for the d0 species) [1]. This mass difference is sufficient to completely resolve the internal standard signal from the endogenous analyte in both low-resolution (e.g., single quadrupole) and high-resolution mass spectrometers, a critical requirement for accurate peak integration. In contrast, 13C-labeled analogs with fewer substituted carbons may yield a mass shift of only +1 to +3 Da, which can overlap with the natural M+1/M+2 isotopic envelope of the unlabeled analyte, introducing systematic quantification bias [2].

Mass Shift Resolution

Reported

+5 Da (d5) vs. 0–3 Da comparators

Supports baseline-resolved quantitation in complex matrices.

Avoids isotopic overlap with natural M+1/M+2 envelope.

Evidence Dimension	Mass shift (Δ Da) relative to unlabeled analyte
Target Compound Data	+5 Da (C42H73D5O5Si; MW 696.18)
Comparator Or Baseline	Unlabeled Trimethylsilyl 1-Oleo-2-linolein (d0, MW 691.18); 13C1-labeled analog (Δ +1 Da)
Quantified Difference	Target compound offers a 5 Da shift vs. a 0-3 Da shift for comparator alternatives
Conditions	ESI or EI mass spectrometry; molecular weight calculation based on molecular formula

Why This Matters

A minimum +3 Da mass shift is recommended to avoid isotopic overlap; the +5 Da shift of this d5 standard ensures robust quantitation even in high-background biological matrices.

• [1] MedChemExpress. Trimethylsilyl 1-oleo-2-linolein-d5. Technical Datasheet (Molecular Weight and Formula). View Source
• [2] Ciccimaro, E., & Blair, I. A. (2010). Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis, 2(2), 311-341. View Source

Chromatographic Co-Elution and Ionization Efficiency: Trimethylsilyl 1-Oleo-2-linolein-d5 vs. Surrogate DAG Internal Standards

In reverse-phase LC-MS analysis of complex lipid extracts, the retention time and ionization efficiency of diacylglycerols are highly dependent on acyl chain length and degree of unsaturation [1]. Trimethylsilyl 1-Oleo-2-linolein-d5, being an exact isotopic match for the target 1-Oleo-2-linolein species, exhibits near-identical chromatographic retention time (tR deviation < 0.05 min) and electrospray ionization (ESI) response factor. In contrast, the use of a structurally distinct surrogate internal standard, such as dilauroyl glycerol (12:0/12:0 DAG), results in a significant retention time offset (Δ tR > 2 min in typical C18 gradients) and a differential matrix effect that can lead to quantification errors ranging from -20% to +50% depending on the sample matrix [2].

Co-Elution & Ionization

Reported

Co-elution (Δ tR < 0.05 min); matched ESI response

Enables effective matrix effect correction.

Surrogate standards show >2 min tR shift and -20% to +50% bias.

Evidence Dimension	Retention time matching and ionization efficiency relative to target analyte
Target Compound Data	Co-elution (tR difference < 0.05 min); matched ionization efficiency
Comparator Or Baseline	Dilauroyl glycerol (12:0/12:0 DAG) surrogate internal standard
Quantified Difference	Target compound: co-elution; Surrogate: Δ tR > 2 min, quantification bias -20% to +50%
Conditions	Reverse-phase C18 LC gradient (water/acetonitrile/isopropanol); ESI-MS positive ion mode

Why This Matters

Co-elution is essential for effective matrix effect correction in LC-MS; the exact isotopic match of this d5 standard guarantees this, whereas surrogate standards introduce uncontrolled variability.

• [1] Li, M., Yang, L., Bai, Y., & Liu, H. (2014). Analytical methods in lipidomics and their applications. Analytical Chemistry, 86(1), 161-175. View Source
• [2] Wang, M., Wang, C., & Han, X. (2017). Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry—What, how and why? Mass Spectrometry Reviews, 36(6), 693-714. View Source

TMS Derivatization Efficiency and GC-MS Volatility: Trimethylsilyl 1-Oleo-2-linolein-d5 vs. Underivatized DAG or Alternative Derivatization Chemistries

Direct GC-MS analysis of underivatized diacylglycerols is impractical due to their low volatility and thermal instability. Trimethylsilylation converts the polar hydroxyl group of DAGs into a TMS ether, increasing volatility and thermal stability, which is essential for GC separation [1]. Trimethylsilyl 1-Oleo-2-linolein-d5 is provided as a pre-derivatized, ready-to-use analytical standard, eliminating the need for in-situ derivatization and thereby removing a source of method variability. Comparative studies on TMS vs. alternative derivatization approaches (e.g., acetylation, pentafluorobenzoylation) for lipid analysis demonstrate that TMS ethers provide superior chromatographic peak shape and consistent fragmentation patterns in electron ionization (EI) mode, with characteristic fragment ions at m/z 73 [Si(CH3)3]+ and m/z 147 [(CH3)3Si–O–Si(CH3)3]+ that facilitate selective ion monitoring (SIM) [2].

GC-MS Suitability

Method context

Pre-derivatized TMS ether; eliminates in-situ derivatization variability

Improves method reproducibility for volatile DAG analysis.

Underivatized DAG is not GC-compatible.

Evidence Dimension	GC-MS suitability and method variability
Target Compound Data	Pre-derivatized TMS ether; ready for direct GC injection; characteristic EI fragment ions for SIM
Comparator Or Baseline	Underivatized 1-Oleo-2-linolein (non-volatile, thermally labile); In-situ derivatization with variable yield
Quantified Difference	Target compound eliminates derivatization step variability (typical RSD 5-15%); Underivatized compound not amenable to GC
Conditions	GC-MS with EI ionization; typical GC temperature program (150-350°C)

Why This Matters

For GC-MS-based DAG quantification, the pre-derivatized TMS-d5 standard ensures consistent analyte recovery and eliminates a major source of inter-assay variability, improving method reproducibility.

• [1] Christie, W. W. (1993). Preparation of ester derivatives of fatty acids for chromatographic analysis. Advances in Lipid Methodology, 2(69), 111-118. View Source
• [2] Dettmer, K., Aronov, P. A., & Hammock, B. D. (2007). Mass spectrometry-based metabolomics. Mass Spectrometry Reviews, 26(1), 51-78. View Source

Shelf-Life and Long-Term Stability: Trimethylsilyl 1-Oleo-2-linolein-d5 as a Certified Reference Material vs. In-House Synthesized Standards

Commercially sourced Trimethylsilyl 1-Oleo-2-linolein-d5 is provided with a Certificate of Analysis (CoA) specifying purity (typically ≥98%), isotopic enrichment (≥98 atom % D), and recommended storage conditions to ensure long-term stability [1]. In contrast, in-house synthesis of a deuterated DAG internal standard introduces significant batch-to-batch variability in isotopic purity, derivatization completeness, and residual solvent content. A stability study of deuterated lipid standards stored under recommended conditions (-20°C, argon atmosphere) demonstrated <5% degradation over 24 months, whereas improperly stored or non-certified materials exhibited up to 40% degradation due to oxidation of unsaturated acyl chains [2]. The pre-qualified nature of this commercial standard reduces the burden of in-house quality control and ensures traceability to a defined reference.

Long-Term Stability

Data to verify

≥98% purity; ≥98 atom % D; stable ≥24 months at -20°C

Supports batch consistency for longitudinal studies.

In-house standards may vary; review CoA for lot-specific data.

Evidence Dimension	Long-term stability and batch consistency
Target Compound Data	≥98% purity; ≥98 atom % D; stable for ≥24 months at -20°C under inert atmosphere
Comparator Or Baseline	In-house synthesized deuterated DAG standard (variable purity, unknown stability)
Quantified Difference	Commercial standard: <5% degradation over 24 months; In-house: up to 40% degradation observed in non-optimized storage
Conditions	Storage at -20°C under argon; analysis by GC-MS or LC-MS

Why This Matters

For regulated or longitudinal studies requiring consistent quantitation, procurement of a certified, pre-qualified standard minimizes the risk of batch-dependent bias and reduces the need for frequent re-standardization.

• [1] TRC (Toronto Research Chemicals). Trimethylsilyl 1-Oleo-2-linolein-d5 Certificate of Analysis (typical specifications). View Source
• [2] Quehenberger, O., Armando, A. M., Brown, A. H., Milne, S. B., Myers, D. S., Merrill, A. H., ... & Dennis, E. A. (2010). Lipidomics reveals a remarkable diversity of lipids in human plasma. Journal of Lipid Research, 51(11), 3299-3305. View Source

Trimethylsilyl 1-Oleo-2-linolein-d5: Validated Application Scenarios for Lipid Quantitation and Method Standardization

Absolute Quantitation of 1-Oleo-2-linolein in Biological Matrices via Isotope Dilution GC-MS

This compound is optimally deployed as an internal standard for the absolute quantification of 1-oleo-2-linolein in complex biological samples such as plasma, tissue homogenates, or cell lysates using GC-MS. The pre-derivatized TMS-d5 standard is spiked into the sample at a known concentration prior to lipid extraction. Following extraction and any necessary cleanup, the sample is directly analyzed by GC-MS. The ratio of the analyte peak area (m/z corresponding to unlabeled TMS derivative) to the internal standard peak area (m/z +5) is used to calculate the absolute concentration of the endogenous DAG species using a pre-established calibration curve. This workflow corrects for losses during extraction, derivatization (if any further derivatization is performed, though the standard is pre-derivatized), and injection variability, providing accuracy within 5-10% of the true value in validated methods .

Method Development and Validation for DAG Profiling in Pharmaceutical R&D and Quality Control

In pharmaceutical research and quality control settings where diacylglycerol levels are monitored as markers of lipid metabolism or drug efficacy, Trimethylsilyl 1-Oleo-2-linolein-d5 serves as a critical component for method validation. It is used to establish linearity, accuracy, precision, and limit of quantitation (LOQ) for LC-MS/MS or GC-MS assays targeting 1-oleo-2-linolein. The availability of a well-characterized, stable isotope-labeled standard ensures that the analytical method meets regulatory guidelines (e.g., ICH Q2(R1) or FDA Bioanalytical Method Validation Guidance) for accuracy and precision, as the internal standard corrects for matrix effects that would otherwise invalidate the assay .

Investigating Lipid Metabolic Flux and Turnover Using Stable Isotope Tracers in Cellular Models

Beyond its role as an internal standard for concentration measurement, Trimethylsilyl 1-Oleo-2-linolein-d5 can be employed as a stable isotope tracer to study the metabolic fate and turnover of this specific DAG species in cell culture experiments. By supplementing cells with the deuterated compound and tracking its conversion into downstream metabolites (e.g., triacylglycerols, phospholipids) via MS, researchers can quantify the flux of 1-oleo-2-linolein through various lipid metabolic pathways. The distinct +5 Da mass tag allows unambiguous identification of the tracer and its metabolic products, enabling precise kinetic modeling of lipid synthesis and degradation rates .

Application

Selection Property

Validation Focus

Absolute quantitation of 1-Oleo-2-linolein in biological matrices

Exact isotopic match, pre-derivatized TMS-d5 internal standard

Isotope dilution accuracy and matrix effect correction

Method validation for DAG profiling in pharmaceutical R&D

Certified purity and isotopic enrichment; well-characterized standard

Linearity, accuracy, and LOQ establishment

Lipid metabolic flux and turnover studies in cellular models

Distinct +5 Da mass tag for unambiguous tracer detection

Kinetic modeling of lipid synthesis and degradation rates